Cas no 2034324-58-6 (1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone)

• Product Name: 1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone
• CAS No: 2034324-58-6
• MF: C₁₄H₁₅ClN₄O₂
• MW: 306.74750161171
• CID: 5936867
• PubChem ID: 121017502
• Update Time: 2025-10-29

1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(3-chloropyridin-4-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one
• F6476-6026
• 1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone
• 2034324-58-6
• 1-[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone
• AKOS026701266

• Inchi： 1S/C14H15ClN4O2/c15-12-8-16-5-2-13(12)21-11-3-7-18(9-11)14(20)10-19-6-1-4-17-19/h1-2,4-6,8,11H,3,7,9-10H2
• InChI Key： DDUCPMBARGWNEU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(CN2C=CC=N2)=O)CC1

Computed Properties

• Exact Mass: 306.0883534g/mol
• Monoisotopic Mass: 306.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone

1-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone: A Comprehensive Overview

1-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone is a complex organic compound with the CAS number 2034324-58-6. This compound belongs to the class of heterocyclic compounds, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound is characterized by a pyrrolidine ring substituted with a chloropyridine moiety and a pyrazole group, making it a promising candidate for drug development.

The synthesis of 1-(3-chloropyridin-4-yloxy)pyrrolidine derivatives has been extensively explored in recent years. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to construct the core framework of this compound. The incorporation of the pyrazole group at the ethanone position introduces additional functional diversity, enhancing its potential as a lead compound in drug discovery.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against Gram-positive bacteria. The presence of the chloropyridine moiety contributes to its ability to disrupt bacterial cell membranes, making it a potential candidate for developing new antibiotics. Additionally, preliminary in vitro assays have demonstrated moderate anti-inflammatory activity, suggesting its potential application in treating inflammatory diseases.

The pyrrolidine ring in this compound plays a crucial role in its pharmacokinetic profile. Its lipophilic nature facilitates absorption across biological membranes, while the presence of polar groups such as the chloropyridine oxy group enhances solubility and bioavailability. These properties make the compound suitable for oral administration, which is a significant advantage in drug delivery.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the pyrazole group interacts strongly with key residues in target proteins, indicating its potential as a modulator of enzyme activity. Furthermore, molecular dynamics simulations have provided insights into the conformational flexibility of the molecule, which is essential for understanding its binding affinity and selectivity.

The development of synthetic routes for this compound has also been optimized to improve yield and reduce costs. For instance, the use of microwave-assisted synthesis has significantly accelerated the formation of the pyrrolidine ring, while maintaining high purity levels. Such innovations are critical for scaling up production and making this compound accessible for preclinical testing.

In conclusion, 1-(3-chloropyridin-4-yloxy)pyrrolidine derivatives represent a promising class of compounds with diverse pharmacological activities. Their unique structural features and favorable pharmacokinetic properties make them attractive candidates for further research and development in the field of medicinal chemistry.